Cas no 1936579-80-4 (2-fluoro-3-sulfopropanoic acid)

• Product Name: 2-fluoro-3-sulfopropanoic acid
• CAS No: 1936579-80-4
• MF: C₃H₄ClFO₄S
• MW: 190.577862739563
• CID: 5248338
• Update Time: 2025-11-01

2-fluoro-3-sulfopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(chlorosulfonyl)-2-fluoro-
• 2-fluoro-3-sulfopropanoic acid

• Inchi： 1S/C3H4ClFO4S/c4-10(8,9)1-2(5)3(6)7/h2H,1H2,(H,6,7)
• InChI Key： DZHFFMVGUMBHCL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)CS(Cl)(=O)=O

Additional information on 2-fluoro-3-sulfopropanoic acid

2-Fluoro-3-Sulfopropanoic Acid (CAS No. 1936579-80-4): A Comprehensive Overview

2-Fluoro-3-sulfopropanoic acid (CAS No. 1936579-80-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive functional groups, including a fluorine atom and a sulfonic acid group, which contribute to its unique chemical properties and potential applications.

The molecular structure of 2-fluoro-3-sulfopropanoic acid consists of a three-carbon chain with a fluorine atom attached to the second carbon and a sulfonic acid group attached to the third carbon. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it an interesting candidate for various chemical and biological studies.

In recent years, the study of 2-fluoro-3-sulfopropanoic acid has been driven by its potential applications in drug discovery and development. The presence of the fluorine atom can significantly influence the pharmacokinetic properties of molecules, such as their metabolic stability and bioavailability. Additionally, the sulfonic acid group can enhance the solubility and binding affinity of compounds, making them more effective in biological systems.

One of the key areas of research involving 2-fluoro-3-sulfopropanoic acid is its use as a building block in the synthesis of more complex molecules. The compound's reactivity and functional groups make it an ideal starting material for various chemical transformations. For instance, it can be used in the synthesis of fluorinated surfactants, which have applications in industrial processes and consumer products due to their excellent surface-active properties.

In the pharmaceutical industry, 2-fluoro-3-sulfopropanoic acid has shown promise as a precursor for the development of new drugs. Fluorinated compounds are known for their enhanced biological activity and improved pharmacological profiles. Researchers have explored the use of this compound in the design of prodrugs, which are inactive derivatives that are converted into active drugs within the body. This approach can improve drug delivery and reduce side effects.

The biological activity of 2-fluoro-3-sulfopropanoic acid has also been investigated in various studies. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been shown to inhibit certain enzymes that play a role in glucose metabolism, making it a potential candidate for treating metabolic disorders such as diabetes.

In addition to its pharmaceutical applications, 2-fluoro-3-sulfopropanoic acid has been studied for its environmental impact. The compound's unique properties make it an interesting subject for environmental chemistry research, particularly in understanding its behavior in aquatic systems. Studies have shown that it can be biodegraded under certain conditions, which is an important consideration for its safe use in industrial applications.

The synthesis of 2-fluoro-3-sulfopropanoic acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-bromopropionic acid with sodium fluoride followed by sulfonation with sulfur trioxide. These synthetic routes have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

The safety profile of 2-fluoro-3-sulfopropanoic acid is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher levels. Therefore, proper handling and storage protocols are essential to ensure safe use in laboratory settings.

In conclusion, 2-fluoro-3-sulfopropanoic acid (CAS No. 1936579-80-4) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for developing new materials and drugs. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in modern scientific endeavors.